3-[(3-hydroxy-1-adamantyl)methyl]-2-phenyl-1,3-thiazolidin-4-one

• IUPAC Name: 3-[(3-hydroxy-1-adamantyl)methyl]-2-phenyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H25NO2S/c22-17-11-24-18(16-4-2-1-3-5-16)21(17)13-19-7-14-6-15(8-19)10-20(23,9-14)12-19/h1-5,14-15,18,23H,6-13H2
• InChI Key: CRUUIYIDIZATLS-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3(CC1CC(C2)(C3)O)CN4C(SCC4=O)C5=CC=CC=C5
• Molecular Formula: C20H25NO2S
• Molecular Weight: 343.5 g/mol

Description

The compound is a thiazolidinone derivative with an adamantyl group. Adamantane derivatives are known for their unique structural, biological, and stimulus-responsive properties. They have diverse applications in the fields of medicinal chemistry, catalyst development, and nanomaterials.

Synthesis Analysis

The synthesis of adamantane derivatives is often achieved via carbocation or radical intermediates. The high reactivity of these compounds offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives.

Molecular Structure Analysis

Adamantane molecules can be described as the fusion of three cyclohexane rings. The spatial arrangement of carbon atoms in the adamantane molecule is the same as in the diamond crystal.

Chemical Reactions Analysis

Adamantane derivatives undergo a wide range of radical-based functionalization reactions that directly convert diamondoid C–H bonds to C–C bonds, providing a variety of products incorporating diverse functional groups.

Future Directions

The field of adamantane chemistry, including the study of derivatives like the one you’re interested in, is a promising area of research. The unique properties of these compounds offer extensive opportunities for the development of new materials, pharmaceuticals, and more.